Cas no 2228720-01-0 (3-(6-fluoropyridin-3-yl)azetidin-3-ol)

• Product Name: 3-(6-fluoropyridin-3-yl)azetidin-3-ol
• CAS No: 2228720-01-0
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• CID: 6206941
• PubChem ID: 165698323
• Update Time: 2025-06-13

3-(6-fluoropyridin-3-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoropyridin-3-yl)azetidin-3-ol
• 2228720-01-0
• EN300-1795489

• Inchi： 1S/C8H9FN2O/c9-7-2-1-6(3-11-7)8(12)4-10-5-8/h1-3,10,12H,4-5H2
• InChI Key： FEHMFKLALXKJBN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1(CNC1)O

Computed Properties

• Exact Mass: 168.06989108g/mol
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(6-fluoropyridin-3-yl)azetidin-3-ol

Introduction to 3-(6-fluoropyridin-3-yl)azetidin-3-ol (CAS No: 2228720-01-0)

3-(6-fluoropyridin-3-yl)azetidin-3-ol, identified by the chemical compound code CAS No: 2228720-01-0, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and biological activity. The presence of a fluoropyridine moiety in its structure introduces unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The fluoropyridine component is particularly noteworthy due to its role in modulating the pharmacokinetic and pharmacodynamic properties of small molecules. Fluorine atoms, when incorporated into organic compounds, can enhance metabolic stability, binding affinity, and bioavailability. In the context of 3-(6-fluoropyridin-3-yl)azetidin-3-ol, the fluorine atom at the 6-position of the pyridine ring likely contributes to these advantageous characteristics, thereby increasing the compound's potential as a lead candidate in medicinal chemistry.

Azetidin-3-ol is another key structural feature of this compound. Azetidine derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 3-hydroxyl group in 3-(6-fluoropyridin-3-yl)azetidin-3-ol provides a site for further functionalization, enabling the synthesis of analogs with tailored biological activities. This structural motif has been explored in various drug discovery programs, highlighting its importance in developing next-generation therapeutics.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-(6-fluoropyridin-3-yl)azetidin-3-ol. These methodologies allow researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further accelerated this process, enabling the design of molecules with optimized properties.

The fluoropyridine moiety in 3-(6-fluoropyridin-3-yl)azetidin-3-ol has been particularly interesting for its role in modulating receptor interactions. Fluorinated pyridines are known to enhance binding affinity to target proteins by influencing hydrogen bonding networks and hydrophobic interactions. This property has been exploited in the development of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents. The fluoropyridine group in this compound is expected to contribute similarly to its biological activity.

Moreover, the azetidin-3-ol core of 3-(6-fluoropyridin-3-yl)azetidin-3-ol has been shown to exhibit significant potential in addressing various diseases. For instance, studies have demonstrated that azetidine derivatives can inhibit bacterial enzymes involved in DNA replication and transcription. This makes them attractive candidates for developing novel antibiotics to combat resistant strains. Additionally, azetidine-based compounds have shown promise in targeting cancer-related pathways, including those involving tyrosine kinases and cell cycle regulators.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Fluoropyridine-containing compounds, such as 3-(6-fluoropyridin-3-yl)azetidin-3-ol, have emerged as effective tools for this purpose. The unique electronic properties of fluorine atoms can alter the conformational dynamics of proteins, thereby disrupting or stabilizing specific interactions. This capability is particularly valuable for designing inhibitors targeting challenging druggable targets like PPIs.

The synthesis of 3-(6-fluoropyridin-3-y1)azetidin--ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These methods ensure that the final product possesses the desired chemical integrity for further biological evaluation.

Once synthesized, CAS No: 2228720--01--0 undergoes rigorous testing to assess its biological activity and safety profile. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques for characterizing its chemical structure. Additionally, enzyme assays and cell-based assays are employed to evaluate its interaction with biological targets.

The potential applications of CAS No: 2228720--01--0 extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique structural features. For instance, fluorinated pyridines have been incorporated into pesticides and herbicides due to their ability to enhance bioactivity and environmental stability.

In conclusion,CAS No: 2228720--01--0, also known as flufpyrin azetidone, represents a promising compound with diverse applications in pharmaceuticals and beyond. Its combination of a highly functionalized pyridine ring with an azetidine core makes it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,flufpyrin azetidone is poised to play a significant role in shaping the future of medicinal chemistry.